11-bromoundecyl 4-(2-{4-[(1Z)-2-{4-[2-(4-{[(11-bromoundecyl)oxy]carbonyl}phenyl)ethynyl]phenyl}-1,2-diphenylethenyl]phenyl}ethynyl)benzoate

• Molecular Formula: C66H70Br2O4
• Molecular Weight: 1087.1 g/mol
• IUPAC Name: 11-bromoundecyl 4-[2-[4-[(Z)-2-[4-[2-[4-(11-bromoundecoxycarbonyl)phenyl]ethynyl]phenyl]-1,2-diphenylethenyl]phenyl]ethynyl]benzoate
• InChI: InChI=1S/C66H70Br2O4/c67-49-21-11-7-3-1-5-9-13-23-51-71-65(69)61-45-37-55(38-46-61)31-29-53-33-41-59(42-34-53)63(57-25-17-15-18-26-57)64(58-27-19-16-20-28-58)60-43-35-54(36-44-60)30-32-56-39-47-62(48-40-56)66(70)72-52-24-14-10-6-2-4-8-12-22-50-68/h15-20,25-28,33-48H,1-14,21-24,49-52H2/b64-63-
• InChI Key: ZFYQVJNTZATKEC-MJGXADGJSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C(=C(\C2=CC=CC=C2)/C3=CC=C(C=C3)C#CC4=CC=C(C=C4)C(=O)OCCCCCCCCCCCBr)/C5=CC=C(C=C5)C#CC6=CC=C(C=C6)C(=O)OCCCCCCCCCCCBr
• Canonical SMILES: C1=CC=C(C=C1)C(=C(C2=CC=CC=C2)C3=CC=C(C=C3)C#CC4=CC=C(C=C4)C(=O)OCCCCCCCCCCCBr)C5=CC=C(C=C5)C#CC6=CC=C(C=C6)C(=O)OCCCCCCCCCCCBr

Description

This compound is a highly specialized benzoate derivative characterized by two 11-bromoundecyl chains linked via ethynyl groups to a central conjugated aromatic system. The structure features:

• Benzoate core: The ester-functionalized aromatic backbone is common in materials science and pharmaceuticals, offering stability and reactivity for polymerization or derivatization .

For example, Williamson etherification or palladium-catalyzed coupling reactions (e.g., Sonogashira) may be employed to construct the ethynyl-bridged aromatic framework . Characterization likely involves NMR, IR, and mass spectrometry to confirm the ester, ethynyl, and bromoalkyl functionalities .

Preparation Methods

The synthesis of 11-bromoundecyl 4-(2-{4-[(1Z)-2-{4-[2-(4-{[(11-bromoundecyl)oxy]carbonyl}phenyl)ethynyl]phenyl}-1,2-diphenylethenyl]phenyl}ethynyl)benzoate involves multiple steps, including the formation of intermediate compounds. The synthetic route typically starts with the preparation of 11-bromoundecanol, which is then reacted with various reagents to form the final product. The reaction conditions often involve the use of solvents such as dichloromethane and catalysts like palladium on carbon.

Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes with optimization for large-scale production. This may include the use of continuous flow reactors and automated synthesis equipment to ensure consistency and efficiency.

Chemical Reactions Analysis

11-bromoundecyl 4-(2-{4-[(1Z)-2-{4-[2-(4-{[(11-bromoundecyl)oxy]carbonyl}phenyl)ethynyl]phenyl}-1,2-diphenylethenyl]phenyl}ethynyl)benzoate undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atoms in the compound can be replaced by other nucleophiles, such as hydroxide ions or amines, under appropriate conditions.

Oxidation Reactions: The compound can be oxidized to form different products, depending on the oxidizing agent used. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction Reactions: Reduction of the compound can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride, leading to the formation of different reduced products.

Scientific Research Applications

11-bromoundecyl 4-(2-{4-[(1Z)-2-{4-[2-(4-{[(11-bromoundecyl)oxy]carbonyl}phenyl)ethynyl]phenyl}-1,2-diphenylethenyl]phenyl}ethynyl)benzoate has several scientific research applications:

Materials Science: The compound is used in the development of advanced materials, such as polymers and nanomaterials, due to its unique structural properties.

Organic Synthesis: It serves as a building block for the synthesis of more complex organic molecules, making it valuable in the field of synthetic organic chemistry.

Medicinal Chemistry: Researchers are exploring its potential as a pharmaceutical intermediate, particularly in the development of new drugs with specific biological activities.

Industrial Applications: The compound is also used in various industrial processes, including the production of specialty chemicals and coatings.

Mechanism of Action

The mechanism of action of 11-bromoundecyl 4-(2-{4-[(1Z)-2-{4-[2-(4-{[(11-bromoundecyl)oxy]carbonyl}phenyl)ethynyl]phenyl}-1,2-diphenylethenyl]phenyl}ethynyl)benzoate is not fully understood, but it is believed to interact with specific molecular targets and pathways. The compound’s bromine atoms and aromatic rings may play a role in its binding to target molecules, influencing various biochemical processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparisons

The table below compares the target compound with structurally related analogs from the evidence:

Compound Name/ID	Key Structural Features	Synthesis Method	Characterization Techniques	Applications/Properties
Target Compound	Bromoundecyl chains, ethynyl bridges, benzoate core	Likely Williamson etherification or Sonogashira coupling	NMR, IR, MS (inferred)	Potential use in optoelectronics or polymers (inferred)
Ethyl 4-((11-(Hexylamino)-11-oxoundecyl)oxy)benzoate (OAM2)	Bromoundecyl chain, amide group, benzoate	Williamson etherification	UV-Vis, FT-IR, ¹H/¹³C-NMR, HRMS	Fuel removal in aqueous media
Ethyl 4-(4-(Pyridazin-3-yl)phenethylamino)benzoate (I-6230)	Pyridazinyl substituent, ethylamino linkage	Nucleophilic substitution	Not explicitly stated	Pharmaceutical candidate (inferred)
5-(4-(4-X-Phenylsulfonyl)phenyl)-4-(2,4-difluorophenyl)-2H-1,2,4-triazole-3-thiones	Sulfonyl, triazole, difluorophenyl	Hydrazide cyclization, alkylation	IR, NMR, MS, elemental analysis	Bioactive heterocycles (inferred)

Key Differences and Implications

Bromine vs. Amide/Sulfonyl Groups :

• The target compound’s bromine atoms contrast with OAM2’s amide group and triazole derivatives’ sulfonyl groups . Bromine offers sites for cross-coupling or substitution, whereas amides/sulfonates enhance hydrogen bonding or polarity.

Ethynyl Bridges vs. Alkyl/Amino Linkages: The ethynyl groups in the target compound introduce rigidity and extended π-conjugation, unlike OAM2’s flexible alkyl-ether linkages or I-6230’s ethylamino spacers . This could lead to distinct optical or electronic behaviors.

Applications: OAM2’s amphiphilic structure enables fuel removal in water , while triazole derivatives may exhibit antimicrobial activity.

Spectral and Reactivity Data

• IR Spectroscopy :
  • The target compound’s ethynyl groups would show C≡C stretches near 2100–2260 cm⁻¹, distinct from OAM2’s amide C=O (~1660 cm⁻¹) or triazoles’ C=S (~1250 cm⁻¹) .
• NMR :
  • The aromatic protons in the target compound’s conjugated system may exhibit downfield shifts (δ 7.5–8.5 ppm), whereas OAM2’s alkyl chain protons resonate upfield (δ 1.0–1.5 ppm) .

Research Findings and Implications

• Synthetic Challenges : The target compound’s complexity requires multi-step synthesis, similar to triazole derivatives , but with additional challenges in controlling ethynyl coupling efficiency.
• Property Modulation : Replacing bromine with other halogens (e.g., Cl, I) or substituting ethynyl with vinyl groups could tune solubility or electronic properties .

Biological Activity

11-bromoundecyl 4-(2-{4-[(1Z)-2-{4-[2-(4-{[(11-bromoundecyl)oxy]carbonyl}phenyl)ethynyl]phenyl}-1,2-diphenylethenyl]phenyl}ethynyl)benzoate is a complex organic compound notable for its unique structure, which includes multiple aromatic rings and bromine atoms. This compound has garnered attention due to its potential biological activities, which may be relevant in various fields such as medicinal chemistry and materials science.

• Molecular Formula : C66H70Br2O4
• Molecular Weight : 1087.1 g/mol
• IUPAC Name : 11-bromoundecyl 4-[2-[4-[(Z)-2-[4-[2-[4-(11-bromoundecoxycarbonyl)phenyl]ethynyl]phenyl]-1,2-diphenylethenyl]phenyl]ethynyl]benzoate

The exact mechanism of action for 11-bromoundecyl 4-(2-{4-[(1Z)-2-{4-[2-(4-{[(11-bromoundecyl)oxy]carbonyl}phenyl)ethynyl]phenyl}-1,2-diphenylethenyl]phenyl}ethynyl)benzoate remains largely unexplored. However, it is hypothesized that the compound may interact with specific molecular targets due to the presence of bromine atoms and aromatic structures, potentially influencing various biochemical pathways.

Antioxidant Properties

Research indicates that compounds with similar structures can exhibit significant antioxidant activity. The presence of aromatic rings may contribute to this property by scavenging free radicals and reducing oxidative stress in cells.

Neuroprotective Effects

Studies on related compounds suggest neuroprotective effects that could be relevant for 11-bromoundecyl derivatives. For instance, lithium benzoate has been shown to improve mitochondrial function and reduce neuroinflammation, which could imply a similar potential for neuroprotection in this compound through mechanisms such as enhancing cell viability against oxidative insults .

Cytotoxicity and Cell Viability

Preliminary data suggest that the compound may influence cell viability. A study evaluating related benzoate compounds found that they could enhance or inhibit cellular responses depending on concentration and exposure time. This highlights the need for further investigation into the cytotoxic effects of 11-bromoundecyl derivatives on various cell lines.

Comparative Analysis with Similar Compounds

To better understand the biological activity of 11-bromoundecyl 4-(2-{4-[(1Z)-2-{4-[2-(4-{[(11-bromoundecyl)oxy]carbonyl}phenyl)ethynyl]phenyl}-1,2-diphenylethenyl]phenyl}ethynyl)benzoate, it is useful to compare it with structurally similar compounds:

Compound Name	Structure Type	Notable Activity
11-Bromoundecyl Methacrylate	Bromine-containing ester	Used in polymer synthesis; potential biocompatibility
Lithium Benzoate	Benzoate salt	Neuroprotective effects; enhances cognitive function
4-Bromo-1,2-Diphenylethene	Aromatic compound	Exhibits photophysical properties; used in materials science

Neuroprotective Studies

A study involving lithium benzoate demonstrated its effectiveness in enhancing cognition and reducing amyloid plaque deposition in Alzheimer's disease models . This suggests that compounds with similar structures may also provide protective effects against neurodegenerative conditions.

Antioxidant Efficacy

Research on related benzoates has shown their ability to reduce reactive oxygen species (ROS) levels in cellular models, indicating a potential application for oxidative stress-related diseases . This could be a promising area for future studies on 11-bromoundecyl derivatives.